1-(3-Amino-4-methylpiperidin-1-yl)butan-1-one

• Molecular Formula: C10H20N2O
• Molecular Weight: 184.28 g/mol
• IUPAC Name: 1-(3-amino-4-methylpiperidin-1-yl)butan-1-one
• InChI: InChI=1S/C10H20N2O/c1-3-4-10(13)12-6-5-8(2)9(11)7-12/h8-9H,3-7,11H2,1-2H3
• InChI Key: IHNGSSGVQXKKBT-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N1CCC(C(C1)N)C

Description

1-(3-Amino-4-methylpiperidin-1-yl)butan-1-one is a piperidine-derived compound featuring a butanone backbone substituted with a 3-amino-4-methylpiperidin-1-yl group. This structure confers unique electronic and steric properties, making it a candidate for pharmaceutical and chemical research.

Preparation Methods

The synthesis of 1-(3-Amino-4-methylpiperidin-1-yl)butan-1-one typically involves the reaction of 4-methylpiperidine with butanone in the presence of an amine catalyst. The reaction conditions often include a controlled temperature and pH to ensure the desired product is obtained with high purity . Industrial production methods may involve larger-scale reactions with optimized conditions to maximize yield and minimize by-products.

Chemical Reactions Analysis

1-(3-Amino-4-methylpiperidin-1-yl)butan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The amino group in the compound can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like alkyl halides. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(3-Amino-4-methylpiperidin-1-yl)butan-1-one has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential effects on biological systems, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: The compound is used in the production of various chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3-Amino-4-methylpiperidin-1-yl)butan-1-one involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Structural Variations and Substituent Effects

The compound’s structural analogs differ primarily in the substituents on the piperidine/piperazine ring and the aromatic or heteroaromatic groups attached. Below is a detailed comparison:

Physicochemical and Functional Differences

• Amino vs. Aromatic Substituents: The 3-amino group in the target compound increases basicity and water solubility compared to phenyl (Compound 7) or trifluoromethylpyridinyl (MK45) groups, which are hydrophobic and electron-deficient .
• Steric Effects : The 4-methyl group in the target compound creates moderate steric hindrance, unlike bulkier substituents like cyclohexyl (MK43) or benzyl-cyclopropyl (), which may impede receptor binding .
• Synthetic Yields : Piperazine derivatives with electron-withdrawing groups (e.g., MK45) often require optimized conditions (e.g., DCM solvent) for high yields (up to 93%), whereas aromatic analogs (e.g., Compound 7) achieve ~70–90% yields under standard protocols .

Biological Activity

1-(3-Amino-4-methylpiperidin-1-yl)butan-1-one is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features a piperidine ring with an amino group and a butanone moiety, which contributes to its biological activity. Its structure allows for interactions with various biological targets, making it a candidate for drug development.

Antimicrobial Activity

Research indicates that compounds similar to 1-(3-Amino-4-methylpiperidin-1-yl)butan-1-one exhibit antimicrobial properties. For instance, studies have shown that certain piperidine derivatives can inhibit bacterial growth, suggesting potential applications in treating infections. The minimum inhibitory concentrations (MICs) for related compounds have been documented, indicating their effectiveness against various strains of bacteria.

Anticancer Potential

Recent investigations into piperidine derivatives have revealed cytotoxic effects against cancer cell lines. For example, compounds structurally related to 1-(3-Amino-4-methylpiperidin-1-yl)butan-1-one have demonstrated the ability to induce apoptosis in myeloma and leukemia cells, highlighting their potential as anticancer agents. Molecular docking studies have further elucidated how these compounds interact with key proteins involved in cancer cell proliferation.

Enzyme Inhibition

The compound has shown promise as an inhibitor of various enzymes. For instance, it may interact with dipeptidyl peptidase IV (DPP-IV), an enzyme implicated in glucose metabolism and diabetes management. Inhibitors of DPP-IV are valuable in treating type 2 diabetes by enhancing insulin secretion.

The biological activity of 1-(3-Amino-4-methylpiperidin-1-yl)butan-1-one is largely attributed to its ability to bind to specific receptors or enzymes. The amino group facilitates hydrogen bonding with target proteins, while the butanone moiety may participate in hydrophobic interactions. This binding can modulate enzyme activity and influence cellular pathways.

Case Studies

Several studies have investigated the effects of related compounds on various biological systems:

• Antimicrobial Efficacy : A study reported that a derivative exhibited an MIC of 200 µM against Haemophilus influenzae, demonstrating its potential as an antibacterial agent.
• Cytotoxicity in Cancer Cells : Compounds structurally similar to 1-(3-Amino-4-methylpiperidin-1-yl)butan-1-one were found to reduce cell viability in hematological malignancies while upregulating apoptosis-related genes such as p53 and Bax.
• DPP-IV Inhibition : Research has highlighted the role of similar compounds in inhibiting DPP-IV, suggesting their utility in diabetes treatment through enhanced glycemic control.

Data Table: Summary of Biological Activities

Activity Type	Compound Derivative	IC50/MIC Values	Notes
Antimicrobial	Related piperidine derivative	200 µM	Effective against H. influenzae
Anticancer	Piperidine analogs	Varies by cell line	Induces apoptosis in myeloma and leukemia
Enzyme Inhibition	DPP-IV inhibitors	Not specified	Potential use in diabetes management